Cas no 31295-20-2 (Methyl 3-acetamidopropanoate)

Methyl 3-acetamidopropanoate Properties

Names and Identifiers

• Methyl 3-acetamidopropanoate
• Ac-beta-Ala-OMe
• b-Alanine, N-acetyl-, methyl ester
• N-ACETYL-BETA-ALANINE METHYL ESTER
• N-Acetyl-β-alanine methyl ester
• 3-acetamidopropanoic acid methyl ester
• 3-Acetamino-propionsaeure-methylester
• N-acetyl-b-alanine methyl ester
• methyl 3-acetamidopropanoate
• DTXSID20511683
• AS-56708
• A820791
• methyl n-acetyl-beta-alaninate
• Ac-ss-Ala-OMe
• Acetyl-beta-alanine methyl ester
• AKOS008901964
• MFCD00235892
• 31295-20-2
• FDIFXCFYMLCGNA-UHFFFAOYSA-N
• FT-0653493
• AC-BETA-ALA-OME
• SCHEMBL3407201
• Methyl 3-AcetamidopropanoateIaaE
• +Expand

• MDL： MFCD00235892
• InChIKey： FDIFXCFYMLCGNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO3/c1-5(8)7-4-3-6(9)10-2/h3-4H2,1-2H3,(H,7,8)
• SMILES： CC(NCCC(OC)=O)=O

Computed Properties

• Exact Mass: 145.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 145.07389321g/mol
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 0.07650
• PSA: 55.40000
• Melting Point: 20-25 ºC
• Density: 1.059

Methyl 3-acetamidopropanoate Security Information

Methyl 3-acetamidopropanoate Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%